Cas no 1189458-67-0 (4,4'-Difluoro-2,2'-bipyridine)

• Product Name: 4,4'-Difluoro-2,2'-bipyridine
• CAS No: 1189458-67-0
• MF: C₁₀H₆F₂N₂
• MW: 192.164848804474
• CID: 4756739
• PubChem ID: 55265366
• Update Time: 2025-10-12

4,4'-Difluoro-2,2'-bipyridine Chemical and Physical Properties

Names and Identifiers

• 4,4'-DIFLUORO-2,2'-BIPYRIDINE
• 4-fluoro-2-(4-fluoropyridin-2-yl)pyridine
• AK689274
• 1189458-67-0
• CS-0160931
• AKOS006308873
• C71612
• J-400495
• YSCK0474
• MFCD11042493
• DS-20223
• 4,4 inverted exclamation mark -Difluoro-2,2 inverted exclamation mark -bipyridine
• SCHEMBL810938
• 4,4'-Difluoro-2,2'-bipyridine

• Inchi： 1S/C10H6F2N2/c11-7-1-3-13-9(5-7)10-6-8(12)2-4-14-10/h1-6H
• InChI Key： MKQUGHDXOCXHMY-UHFFFAOYSA-N
• SMILES： FC1C=CN=C(C=1)C1C=C(C=CN=1)F

Computed Properties

• Exact Mass: 192.049905g/mol
• Monoisotopic Mass: 192.049905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 25.8
• Molecular Weight: 192.16g/mol

Additional information on 4,4'-Difluoro-2,2'-bipyridine

Comprehensive Overview of 4,4'-Difluoro-2,2'-bipyridine (CAS No. 1189458-67-0): Properties, Applications, and Industry Trends

4,4'-Difluoro-2,2'-bipyridine (CAS No. 1189458-67-0) is a fluorinated derivative of bipyridine, a class of compounds widely recognized for their versatility in coordination chemistry and material science. This compound features two fluorine atoms at the 4 and 4' positions of the bipyridine backbone, enhancing its electronic properties and making it a valuable building block for advanced materials, catalysts, and pharmaceutical intermediates. Its unique structure has garnered significant attention in both academic research and industrial applications.

The growing demand for fluorinated organic compounds in modern chemistry has positioned 4,4'-Difluoro-2,2'-bipyridine as a key player. Researchers frequently search for "fluorinated bipyridine uses" or "CAS 1189458-67-0 applications," reflecting its relevance in OLED materials, ligand design, and metal-organic frameworks (MOFs). Its electron-withdrawing fluorine atoms improve stability and tune redox potentials, making it ideal for photocatalysis and electrochemical sensors.

In the context of sustainable chemistry, 4,4'-Difluoro-2,2'-bipyridine aligns with trends toward green synthesis and energy-efficient processes. Questions like "How to synthesize fluorinated bipyridines?" or "Role of bipyridines in renewable energy" highlight its intersection with solar cells and hydrogen production. The compound’s compatibility with transition metals (e.g., ruthenium or iridium) further expands its utility in light-emitting devices and catalytic transformations.

From a technical perspective, CAS 1189458-67-0 exhibits high purity (>98%) and solubility in common organic solvents, facilitating its integration into nanotechnology and supramolecular chemistry. Its thermal stability and ligand properties are frequently cited in studies on molecular recognition and self-assembly systems. Industry professionals often inquire about "4,4'-Difluoro-2,2'-bipyridine suppliers" or "custom synthesis options," underscoring its commercial viability.

Emerging applications in bioconjugation and diagnostic probes have also been explored, leveraging the compound’s ability to form stable complexes with lanthanides for fluorescence imaging. This aligns with the rising interest in "bioimaging agents" and "small-molecule sensors." Additionally, its role in cross-coupling reactions (e.g., Suzuki-Miyaura) addresses queries like "fluorinated ligands in palladium catalysis."

In summary, 4,4'-Difluoro-2,2'-bipyridine (CAS No. 1189458-67-0) is a multifaceted compound bridging academic research and industrial innovation. Its adaptability to cutting-edge technologies and alignment with sustainability goals ensure its continued prominence in the chemical landscape. Future developments may focus on scaling production methods or exploring novel hybrid materials, further solidifying its importance.